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Compound of Interest

Compound Name: BMS-986235

Cat. No.: B6171950

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with Bristol Myers Squibb (BMS) TYK2 inhibitors.
Below you will find troubleshooting guides and frequently asked questions (FAQSs) regarding
the solubility and stability of these compounds in DMSO, along with detailed experimental
protocols.

Important Note on Compound Identification

It has come to our attention that there may be some confusion regarding the specific BMS
compound that acts as a TYK2 inhibitor. Our database indicates that BMS-986235 is a
selective Formyl Peptide Receptor 2 (FPR2) agonist and not a TYK2 inhibitor.[1][2]

It is highly probable that users interested in a BMS TYK2 inhibitor are referring to BMS-986165,
also known as Deucravacitinib. This document will focus on providing technical support for
BMS-986165. Other potent and selective TYK2 inhibitors from BMS include BMS-986202.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of BMS-986165
(Deucravacitinib)?

Al: The recommended solvent for preparing a stock solution of BMS-986165 is high-purity,
anhydrous Dimethyl Sulfoxide (DMSO).[5][6][7][8][9]

Q2: What is the solubility of BMS-986165 in DMSO?
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A2: BMS-986165 exhibits good solubility in DMSO. However, the reported solubility can vary
slightly between suppliers. It is crucial to use fresh, anhydrous DMSO as moisture absorption
can reduce solubility.[5] For optimal results, sonication is also recommended.[7]

Solubility of BMS-986165 in DMSO

Reported Solubility

Supplier Reported Solubility (mM)
(mg/mL)

Selleck Chemicals 30 mg/mL 70.51 mM

InvivoChem ~33.33 mg/mL ~78.34 mM

TargetMol 84.2 mg/mL 197.9 mM

MedChemExpress 10 MM * 1 mL in DMSO 10 mM

Cayman Chemical 1 mg/mL

Q3: How should | store the BMS-986165 stock solution in DMSO?

A3: For long-term stability, the DMSO stock solution of BMS-986165 should be stored at -80°C.
For shorter-term storage, -20°C is acceptable. It is highly recommended to aliquot the stock
solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to
compound degradation.[7][10]

Storage Recommendations for BMS-986165 in DMSO

Temperature Duration
-80°C Up to 1 year
-20°C Up to 1 month

Q4: 1 am observing precipitation when diluting my BMS-986165 DMSO stock solution into an
agqueous medium for my experiment. What should | do?

A4: This is a common issue as BMS-986165 is insoluble in water.[5][8] To avoid precipitation, it
Is important to use a step-wise dilution method and consider the use of co-solvents, especially
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for in vivo studies. Ensure the final concentration of DMSO in your cell-based assays is low

(typically <0.5%) to avoid solvent-induced toxicity. For animal experiments, formulations with

co-solvents like PEG300 and Tween 80 are often necessary.[5][6]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Compound powder does not
fully dissolve in DMSO.

1. Use of old or non-anhydrous

DMSO.2. Insufficient mixing.

1. Always use fresh, high-
purity, anhydrous DMSO.[5]2.
Vortex the solution for several
minutes. If dissolution is still
incomplete, use an ultrasonic
bath to aid solubilization.[7][10]

Precipitate forms upon dilution

in aqueous buffer.

1. Low aqueous solubility of
BMS-986165.2. High final
concentration of the

compound.

1. Perform serial dilutions.
First, make an intermediate
dilution in DMSO before the
final dilution into your aqueous
buffer.2. Increase the volume
of the final aqueous solution to
lower the compound

concentration.

Inconsistent results in cell-

based assays.

1. Compound degradation due
to improper storage.2.
Inaccurate concentration due

to precipitation.

1. Aliquot stock solutions to
avoid freeze-thaw cycles and
store at -80°C.[7][10]2. After
final dilution, visually inspect
the solution for any precipitate
before adding it to your cells.
Centrifuge the solution and
use the supernatant if

necessary.

Difficulty in preparing a stable

formulation for in vivo studies.

The compound is not stable or
soluble in a simple aqueous
vehicle.

A co-solvent system is
required. A common
formulation is a mixture of
DMSO, PEG300, Tween 80,
and saline. The order of
addition is critical.[5][6]
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Experimental Protocols
Protocol 1: Preparation of BMS-986165 Stock Solution in
DMSO

Materials:

o BMS-986165 (Deucravacitinib) powder

e Anhydrous, high-purity DMSO

o Sterile, conical-bottom microcentrifuge tubes
o Calibrated micropipettes

» Vortex mixer

 Ultrasonic bath (optional)

Procedure:

Allow the vial of BMS-986165 powder to equilibrate to room temperature before opening to

prevent condensation.
» Weigh the desired amount of powder and transfer it to a sterile microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 30 mg/mL).

» Vortex the tube for 2-3 minutes to facilitate dissolution.

« If the solution is not clear, place it in an ultrasonic bath for 5-10 minutes.
 Visually inspect the solution to ensure it is clear and free of particulates.
 Aliquot the stock solution into single-use volumes in sterile tubes.

» Store the aliquots at -80°C for long-term storage.
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Stock Solution Preparation

Equilibrate Powder Add DMSO Sonicate (Optional) Store at -80C

Click to download full resolution via product page

Caption: Workflow for preparing a BMS-986165 DMSO stock solution.

Protocol 2: Preparation of an In Vivo Formulation

Materials:

BMS-986165 DMSO stock solution (e.g., 25 mg/mL)

e PEG300

e Tween 80

» Saline (0.9% NacCl)

» Sterile conical tubes

o Calibrated micropipettes

» Vortex mixer

Procedure (for a final formulation of 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline):
¢ In a sterile conical tube, add the required volume of PEG300.

e Add the required volume of the BMS-986165 DMSO stock solution to the PEG300 and
vortex thoroughly until the solution is homogenous.

e Add the required volume of Tween 80 and vortex again to ensure complete mixing.
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» Finally, add the required volume of saline and vortex until a clear and uniform solution is
obtained.

e This formulation should be prepared fresh before each use.
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Caption: Workflow for preparing an in vivo formulation of BMS-986165.

TYK2 Signaling Pathway

BMS-986165 is an allosteric inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus
Kinase (JAK) family.[5][6] TYK2 plays a crucial role in the signaling pathways of several key
cytokines involved in immune and inflammatory responses, including Type | interferons (IFN-o/
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B), IL-12, and IL-23.[11][12][13][14][15] By binding to the pseudokinase (JH2) domain of TYK2,
BMS-986165 stabilizes the enzyme in an inactive conformation, thereby blocking downstream
signaling cascades.[7][16]
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Caption: Simplified TYK2 signaling pathway and the inhibitory action of BMS-986165.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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